![molecular formula C9H7N B126248 Cinnamonitrile CAS No. 1885-38-7](/img/structure/B126248.png)
Cinnamonitrile
Overview
Description
Cinnamonitrile is a naturally occurring organic compound that is found in many plants, including cinnamon, nutmeg, and cloves. It is an important component of many essential oils, and it has been studied for its potential medicinal and therapeutic properties.
Scientific Research Applications
1. Medicinal and Biological Properties
Cinnamonitrile, derived from cinnamon, has been studied for its various medicinal and biological properties. Cinnamon, as a traditional herbal medicine, exhibits anti-inflammatory, antimicrobial, antioxidant, antitumor, cardiovascular, cholesterol-lowering, and immunomodulatory effects. Studies have shown cinnamon's potential in acting as an insulin mimetic and its strong hypoglycemic properties in animal studies (Gruenwald, Freder, & Armbruester, 2010). Additionally, cinnamon is recognized for its ability to control blood pressure, tumor growth, diabetes, Alzheimer's and Parkinson's diseases, with its nutrient composition revealing a significant amount of vitamins, minerals, polyphenols, and cinnamaldehyde (Ribeiro-Santos et al., 2017).
2. Antidiabetic Effects
This compound, as a component of cinnamon, has shown promising results in the management of metabolic disorders like diabetes. Cinnamon extracts have demonstrated acute lowering of fasting blood glucose levels in animal models and the inhibition of hepatic glucose production in vitro (Cheng et al., 2012). A meta-analysis also confirmed that cinnamon significantly reduces fasting blood glucose and insulin resistance in type 2 diabetes mellitus and pre-diabetes patients (Deyno et al., 2019).
3. Antioxidant and Anti-inflammatory Properties
Cinnamon and its components, including this compound, possess potent antioxidant properties. This characteristic contributes to its protective effects against oxidative stress-induced liver injury, as demonstrated in studies using animal models (Moselhy & Ali, 2009). Furthermore, cinnamon extracts have shown the capability to modulate inflammatory processes, which can be attributed partly to the actions of this compound (Shen et al., 2012).
4. Cardiovascular Health
This compound derivatives have been explored for their potential in cardiovascular health, particularly in antiplatelet aggregation. Research indicates that certain α-phenyl this compound derivatives exhibit potent antiplatelet aggregation properties, suggesting their potential in the prevention and treatment of cardiovascular disorders (Ahmadi, Esfahanizade, & Kobarfard, 2018).
5. Antitumor Activity
Several studies have investigated the antitumor potential of cinnamon and its derivatives, including this compound. Research demonstrates cinnamon's ability to induce apoptosis in cancer cell lines and suppress tumor progression by modulating angiogenesis and enhancing the effector function of immune cells (Koppikar et al., 2010), (Kwon et al., 2009).
Mechanism of Action
Target of Action
Cinnamonitrile, also known as (E)-3-phenylprop-2-enenitrile , is an organic compound primarily used as a fragrance in products such as air fresheners It has been suggested that this compound may interact with certain proteins or enzymes in organisms, leading to its observed effects .
Mode of Action
It has been suggested that this compound and similar compounds can inhibit bacterial growth and reproduction by damaging cell membranes, inhibiting atpase activity, disrupting energy metabolism, and preventing biofilm formation . In a study, compounds similar to this compound were found to interact directly with the ergosterol present in the fungal plasmatic membrane and with the cell wall .
Biochemical Pathways
Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in bacteria and fungi, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
Its physical and chemical properties, such as its boiling point of 2638 °C and log P value of 1.96 , suggest that it may be relatively stable and lipophilic, which could influence its absorption and distribution in organisms.
Result of Action
Its potential antimicrobial activity suggests that it may lead to the death of bacterial or fungal cells by disrupting essential cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its volatility and stability may be affected by temperature and pH. Furthermore, its efficacy as an antimicrobial agent may be influenced by the presence of other compounds or the specific characteristics of the microbial species it is acting upon .
Safety and Hazards
Cinnamonitrile is classified as Acute Tox. 3 Oral according to the GHS label elements . It may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Biochemical Analysis
Biochemical Properties
Cinnamonitrile interacts with various enzymes and proteins. For instance, the nitrilase gene nit1, when expressed in Escherichia coli, showed a preference for dinitriles like this compound . This interaction suggests that this compound plays a role in biochemical reactions involving nitrilase enzymes .
Molecular Mechanism
Its synthesis involves an aldol-like condensation of benzaldehyde with acetonitrile under alkaline conditions . This suggests that this compound might interact with biomolecules through binding interactions, potentially influencing enzyme activity and gene expression.
Temporal Effects in Laboratory Settings
A study on the selective α-deuteration of cinnamonitriles showed that tBuOK is an efficient catalyst for deuteration at the α-C(sp2) position of cinnamonitriles . This suggests that this compound’s effects can change over time in laboratory settings.
Metabolic Pathways
This compound is involved in various metabolic pathways. For instance, it’s known to be a substrate for nitrilase enzymes
Transport and Distribution
properties
IUPAC Name |
(E)-3-phenylprop-2-enenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N/c10-8-4-7-9-5-2-1-3-6-9/h1-7H/b7-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWKNLRXFUTWSOY-QPJJXVBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8044385 | |
Record name | (2E)-3-Phenylprop-2-enenitrile | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1885-38-7, 4360-47-8 | |
Record name | (2E)-3-Phenyl-2-propenenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1885-38-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | trans-Cinnamonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001885387 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cinnamonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004360478 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | trans-Cinnamonitrile | |
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Record name | Cinnamonitrile | |
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Record name | Cinnamonitrile | |
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Record name | 2-Propenenitrile, 3-phenyl-, (2E)- | |
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Record name | 2-Propenenitrile, 3-phenyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | (2E)-3-Phenylprop-2-enenitrile | |
Source | EPA DSSTox | |
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Record name | Cinnamonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.957 | |
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Record name | Cinnamonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.220 | |
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Record name | CINNAMONITRILE, (E)- | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Cinnamonitrile has the molecular formula C9H7N and a molecular weight of 129.16 g/mol. []
A: this compound has been characterized using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) [, , , , , , , ], Infrared (IR) [, ], and Mass Spectrometry (MS) [, , , ]. These techniques provide valuable information about the compound's structure, bonding, and fragmentation patterns.
ANone: this compound can be synthesized through several methods, including:
- Dehydration of cinnamaldehydeoxime with acetic anhydride under microwave irradiation [, ]
- Reaction of β-bromostyrene with potassium cyanide []
- Reduction of α-phenylsulfonylcinnamonitriles with samarium iodide (SmI2) in a tetrahydrofuran (THF) and methanol (MeOH) system [, , ]
A: Substituents on the aromatic ring of this compound can significantly influence its reactivity in various reactions, including copolymerization [, ] and anionic copolymerization []. Electron-donating groups generally enhance reactivity, while electron-withdrawing groups tend to decrease it.
A: Coordination of this compound to transition metals, such as platinum or palladium, can alter its reactivity. For instance, in the presence of N-methyl-C-phenylnitrone, metal-coordinated this compound undergoes [2 + 3] cycloaddition exclusively at the nitrile (CN) bond, leading to Δ4-1,2,4-oxadiazoline complexes [].
ANone: this compound derivatives have shown potential in various applications, including:
- Anti-platelet Aggregation: α-Phenyl this compound and 4-methoxy-α-phenyl this compound exhibit potent anti-platelet aggregation activity in vitro. []
- Bird Repellent: this compound, in combination with methyl anthranilate, acts as a bird repellent with synergistic effects. []
- Liquid Crystals: 4-Substituted benzonitriles and cinnamonitriles are incorporated into liquid crystalline materials, contributing to positive dielectric anisotropy. []
A: Base-catalyzed hydrogen-deuterium exchange at the α-carbon of this compound using deuterated ethanol and sodium ethoxide as a catalyst has been reported. [] The reaction likely proceeds through the formation of a vinyl carbanion intermediate.
A: this compound derivatives, particularly those with electron-donating substituents, can participate in radical copolymerization with vinyl monomers such as styrene and acrylonitrile. [, ]
A: The electrochemical reduction of this compound has been studied in detail. [] The reaction can lead to the formation of various products, including linear and cyclic hydrodimers, saturated hydro products, and glutaronitrile derivatives, depending on the reaction conditions and applied potential.
A: Yes, Rhodococcus ruber CGMCC3090 can biotransform this compound into cinnamamide. [] This microbial transformation offers a potentially greener alternative to chemical synthesis.
A: Studies in rats have shown that this compound can be metabolized through two main pathways, leading to the formation of two types of mercapturic acids: N-acetyl-S-(2-cyanoethyl)-L-cysteine and N-acetyl-S-(2-hydroxyethyl)-L-cysteine (phenyl-substituted in the case of this compound). []
ANone: Various analytical techniques are employed for characterizing and quantifying this compound and its derivatives, including:
A: Achiral/chiral SFC/MS proves valuable in profiling isomeric this compound/hydrothis compound intermediates during multi-step stereoselective synthesis. It efficiently determines the diastereomeric/enantiomeric composition of the final product and identifies remaining E/Z isomers from the starting material. []
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